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Compound of Interest

Compound Name: TC-0 9311

Cat. No.: B15604487

Essential Safety and Handling Guide for TC-O 9311

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TC-O 9311. Adherence to these procedures is vital

for ensuring a safe laboratory environment and proper management of this potent GPR139
agonist.

Chemical and Physical Properties

TC-0 9311 is a potent agonist for the orphan G protein-coupled receptor 139 (GPR139).[1][2]
[3] It is essential to handle this compound with care, recognizing that the full range of its
potential hazards may not be known.
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Property Value Source

3,5-dimethoxy-benzoic acid, 2-

[(1-

IUPAC Name _ [1]
naphthalenylamino)carbonyl]h
ydrazide

CAS Number 444932-31-4 [1]I2]

Molecular Formula C20H19N304 [1]

Molecular Weight 365.39 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling TC-O 9311.

Equipment Specification

Eye Protection Safety glasses with side-shields

] Appropriate chemical-resistant gloves (e.g.,
Hand Protection o
nitrile rubber)

Body Protection Laboratory coat

Use in a well-ventilated area or under a
] ) chemical fume hood. If significant aerosolization
Respiratory Protection o _
or dust formation is likely, a respirator may be

required.

Operational and Handling Plan

Storage: Store in a dry, dark environment. For short-term storage (days to weeks), maintain at
0 - 4°C. For long-term storage (months to years), store at -20°C.[1]
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Handling:

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Emergency Procedures

Situation Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand, or earth)
Spill and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan
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Dispose of TC-0 9311 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

Experimental Workflow for Handling TC-O 9311

The following diagram outlines the standard procedure for safely handling TC-O 9311 in a
laboratory setting.
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Caption: Workflow for Safe Handling of TC-O 9311.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15604487?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/13635
https://www.selleckchem.com/products/tc-o-9311.html
https://www.medchemexpress.com/tc-o-9311.html
https://www.benchchem.com/product/b15604487#personal-protective-equipment-for-handling-tc-o-9311
https://www.benchchem.com/product/b15604487#personal-protective-equipment-for-handling-tc-o-9311
https://www.benchchem.com/product/b15604487#personal-protective-equipment-for-handling-tc-o-9311
https://www.benchchem.com/product/b15604487#personal-protective-equipment-for-handling-tc-o-9311
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15604487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

